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Compound of Interest

Compound Name: 5-(4-hydroxyphenyl)pentanoic Acid

Cat. No.: B1241766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

synthesis, and analytical characterization of 5-(4-hydroxyphenyl)pentanoic acid (CAS No.

4654-08-4). This document is intended to assist researchers, scientists, and drug development

professionals in sourcing and utilizing this chemical compound for their studies.

Commercial Availability
5-(4-hydroxyphenyl)pentanoic acid is readily available from a variety of commercial chemical

suppliers. The compound is typically sold as a white to off-white solid with a purity of 98% or

higher. Pricing and available quantities vary by supplier. A summary of offerings from prominent

vendors is provided in the table below. Researchers are advised to request a certificate of

analysis (COA) from their chosen supplier to obtain lot-specific purity and analytical data.
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Supplier Purity
Available Quantities &
Example Pricing

Sigma-Aldrich 98%

250 mg (

20.70), 1𝑔(20.70),1g(

34.50)

Thermo Scientific (Alfa Aesar) 98%
Pricing available upon

login/request

Santa Cruz Biotechnology
Information available upon

request
Pricing available upon request

Worldwide Life Sciences
Information available upon

request
25 g ($987.00)

Ambeed, Inc. 98%
Pricing available upon

login/request

Meryer (Shanghai) Chemical

Technology Co., Ltd.

Information available upon

request
Pricing available upon request

Physicochemical Properties
Property Value

Molecular Formula C11H14O3[1]

Molecular Weight 194.23 g/mol [1]

Melting Point 116-120°C[2]

Boiling Point (Predicted) 401.0 ± 28.0 °C[2]

Density (Predicted) 1.178 ± 0.06 g/cm3 [2]

pKa (Predicted) 4.75 ± 0.10[2]

Water Solubility Soluble[2]

Storage
Sealed in a dry environment at room

temperature[2]
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Synthesis and Experimental Protocols
While 5-(4-hydroxyphenyl)pentanoic acid is commercially available, an understanding of its

synthesis can be valuable for specialized applications or custom isotopic labeling. Based on

synthetic routes for analogous compounds, a plausible method for its preparation involves a

Friedel-Crafts acylation followed by a reduction. A detailed protocol for a similar, fluorinated

compound is described in patent CN111138276A, which can be adapted for this synthesis.[3]

Proposed Synthesis of 5-(4-hydroxyphenyl)pentanoic
Acid
A potential synthetic route for 5-(4-hydroxyphenyl)pentanoic acid is outlined below. This

proposed pathway is based on established organic chemistry principles and synthetic methods

for similar molecules.
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Starting Materials

Step 1: Friedel-Crafts Acylation

Step 2: Reduction

Phenol

Friedel-Crafts Acylation
(Lewis Acid Catalyst, e.g., AlCl3)

Glutaric Anhydride

5-oxo-5-(4-hydroxyphenyl)pentanoic acid

Clemmensen or Wolff-Kishner Reduction

5-(4-hydroxyphenyl)pentanoic acid

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-(4-hydroxyphenyl)pentanoic acid.

Experimental Protocol: General Procedure for Friedel-Crafts Acylation
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To a cooled (0 °C) suspension of a Lewis acid (e.g., aluminum chloride) in a suitable solvent

(e.g., dichloromethane), add glutaric anhydride portion-wise.

Stir the mixture for 15-30 minutes.

Slowly add phenol to the reaction mixture, maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir for several hours until completion,

monitored by Thin Layer Chromatography (TLC).

Quench the reaction by carefully pouring it over ice and acidifying with hydrochloric acid.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude keto-acid intermediate.

Experimental Protocol: General Procedure for Clemmensen Reduction

Activate zinc amalgam by stirring with dilute hydrochloric acid.

Add the crude 5-oxo-5-(4-hydroxyphenyl)pentanoic acid to the zinc amalgam in a mixture

of concentrated hydrochloric acid and a water-miscible organic solvent.

Heat the mixture to reflux for several hours.

After cooling, decant the aqueous solution from the remaining zinc.

Extract the aqueous layer with a suitable organic solvent.

Dry the combined organic extracts and remove the solvent under reduced pressure.

Purify the final product by recrystallization or column chromatography.

Analytical Characterization
Quality control and characterization of 5-(4-hydroxyphenyl)pentanoic acid are crucial for

ensuring its suitability for research applications. Standard analytical techniques for this
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compound include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm

the chemical structure. Spectral data for 5-(4-hydroxyphenyl)pentanoic acid is available in

chemical databases such as ChemicalBook.[4]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the identity of the compound.

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the

hydroxyl and carboxylic acid moieties.

High-Performance Liquid Chromatography (HPLC): A common method for determining the

purity of the compound. A reverse-phase C18 column with a mobile phase gradient of an

organic solvent (e.g., methanol or acetonitrile) and acidified water is a typical setup for

analyzing phenolic acids.[5][6]

The following diagram illustrates a general workflow for the procurement and quality control of

5-(4-hydroxyphenyl)pentanoic acid.
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Identify Commercial Suppliers

Request Certificate of Analysis (COA)

Purchase Compound

In-house Quality Control

1H and 13C NMR

Structural Verification

HPLC for Purity

Purity Assessment

Mass Spectrometry

Identity Confirmation

Proceed with Experimentation

Click to download full resolution via product page

Caption: Workflow for procurement and quality control of the compound.

Applications and Biological Relevance
5-(4-hydroxyphenyl)pentanoic acid is primarily utilized as a pharmaceutical intermediate and

a building block in organic synthesis.[2] Its bifunctional nature, with both a carboxylic acid and a

phenol group, allows for a variety of chemical transformations.

As of the date of this guide, there is no direct scientific literature that implicates 5-(4-
hydroxyphenyl)pentanoic acid in specific biological signaling pathways. While structurally

related phenolic compounds are known to have biological activities, further research is required
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to determine if this particular molecule has any significant pharmacological effects or pathway

interactions. Its primary role in a research and development context appears to be as a

chemical intermediate for the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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